Cas no 123701-49-5 (1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylenebis[4-isocyanatobenzene], 1,1'-[(1-methylethylidene) bis(4,1-phenyleneoxy)]bis[2-propanol] and 2,2'-oxybis[ethanol])

• Product Name: 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylenebis[4-isocyanatobenzene], 1,1'-[(1-methylethylidene) bis(4,1-phenyleneoxy)]bis[2-propanol] and 2,2'-oxybis[ethanol]
• CAS No: 123701-49-5
• MF: C₄H₁₀O₃
• MW: 106.1204
• CID: 896386

1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylenebis[4-isocyanatobenzene], 1,1'-[(1-methylethylidene) bis(4,1-phenyleneoxy)]bis[2-propanol] and 2,2'-oxybis[ethanol] Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylenebis[4-isocyanatobenzene], 1,1'-[(1-methylethylidene) bis(4,1-phenyleneoxy)]bis[2-propanol] and 2,2'-oxybis[ethanol]
• 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylenebis(4-isocyanatobenzene), 1,1'-((1-methylethylidene)bis(4,1-phenyleneoxy))bis(2-propanol) and 2,2'-oxybis(ethanol)
• 1,3-Benzenedicarboxylic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,1'-methylenebis[4-isocyanatobenzene], 1,1'-[(1-methylethylidene) bis(4,1-phenyleneoxy)]bis[2-propanol] and 2,2'-

Computed Properties

• Exact Mass: 106.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: nothing

Experimental Properties

• PSA: 49.69